2-ethoxy-N-[3-(trifluoromethyl)benzyl]benzamide

• IUPAC Name: 2-ethoxy-N-[[3-(trifluoromethyl)phenyl]methyl]benzamide
• InChI: InChI=1S/C17H16F3NO2/c1-2-23-15-9-4-3-8-14(15)16(22)21-11-12-6-5-7-13(10-12)17(18,19)20/h3-10H,2,11H2,1H3,(H,21,22)
• InChI Key: AWRBBGPWRRXOTK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCC2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C17H16F3NO2
• Molecular Weight: 323.31 g/mol

Description

2-ethoxy-N-[3-(trifluoromethyl)benzyl]benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as EF24 and is known for its anti-inflammatory and anti-cancer properties. Additionally, we will list several future directions for further research on this compound.

Scientific Research Applications

EF24 has been extensively studied for its potential applications in various fields, including cancer research, inflammation, and neurological disorders. Studies have shown that EF24 has anti-cancer properties and can inhibit the growth of various cancer cells, including breast, colon, and prostate cancer cells. Additionally, EF24 has been shown to have anti-inflammatory properties and can reduce inflammation in various tissues. Furthermore, EF24 has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of EF24 is still not fully understood, but it is believed to involve the inhibition of various signaling pathways in cells. EF24 has been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer cell growth. Additionally, EF24 has been shown to activate the Nrf2 pathway, which is involved in antioxidant defense and cellular detoxification.
Biochemical and Physiological Effects:
EF24 has been shown to have various biochemical and physiological effects on cells and tissues. Studies have shown that EF24 can induce apoptosis (programmed cell death) in cancer cells, reduce inflammation in various tissues, and improve cognitive function in animal models of neurological disorders. Additionally, EF24 has been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

EF24 has several advantages for lab experiments, including its low toxicity and high stability. Additionally, EF24 is relatively easy to synthesize and can be obtained in large quantities. However, EF24 also has some limitations for lab experiments, including its poor solubility in water and its tendency to degrade in the presence of light and air.

Future Directions

There are several future directions for further research on EF24. One area of research is the development of more efficient synthesis methods for EF24. Additionally, further studies are needed to fully understand the mechanism of action of EF24 and its potential applications in various fields. Furthermore, studies are needed to investigate the potential side effects of EF24 and its safety for human use. Finally, further research is needed to explore the potential use of EF24 in combination with other drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of EF24 involves the reaction of 1,2-dibromoethane with 3-(trifluoromethyl)benzaldehyde, followed by the reaction of the resulting product with 2-aminobenzamide. The final product is obtained through the purification of the resulting mixture. This synthesis method has been widely used to produce EF24 for various research studies.